![molecular formula C15H19BrClNO2 B319125 2-(2-bromo-4-chlorophenoxy)-N-cyclohexyl-N-methylacetamide](/img/structure/B319125.png)
2-(2-bromo-4-chlorophenoxy)-N-cyclohexyl-N-methylacetamide
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Overview
Description
2-(2-bromo-4-chlorophenoxy)-N-cyclohexyl-N-methylacetamide is an aromatic ether.
Scientific Research Applications
Synthesis and Pharmacological Applications
- Synthesis of Derivatives : N-substituted derivatives of 5-[(4-chlorophenoxy)methyl]-1,3,4-oxadiazole-2yl-2-sulfanyl acetamides were synthesized using a precursor similar to the chemical . These derivatives showed potential as antibacterial agents against various strains and moderate inhibitors of α-chymotrypsin enzyme, indicating a broad scope of pharmacological applications (Siddiqui et al., 2014).
Chemical Characterization and Potential Uses
Characterization of Derivatives : X-ray powder diffraction was used to characterize derivatives of N-(ω-hydroxyalkyl)-4-chlorophenoxyacetamide, highlighting their potential as pesticides. This study demonstrates the importance of structural analysis in understanding the applications of such compounds (Olszewska et al., 2009).
Cyclization Processes : Research on the cyclization of phenyl acetamides, which are structurally related to the chemical of interest, provides insight into the synthesis of complex organic compounds like Tetrahydroisoquinoline-3-ones. These processes are crucial for the development of new pharmaceuticals and chemicals (Yang et al., 2014).
Supramolecular Assembly
- Molecular Conformations : Studies on halogenated N,2-diarylacetamides, which are closely related to the chemical , revealed insights into molecular conformations and supramolecular assembly. Understanding these molecular structures is essential for the development of new materials and pharmaceuticals (Nayak et al., 2014).
Potential Biological Applications
Amide and Thioamide Reactions : The reaction of cyanoacetamide with N-substituted-2-chloro(bromo)pyridinium salts led to the formation of novel heterocyclic systems. Such reactions are key to creating new compounds with potential biological or pharmaceutical applications (Tverdokhleb et al., 2015).
Synthesis of Ketamine : Research on the synthesis of ketamine, which involves similar chemical structures, provides valuable insights into efficient and safe pharmaceutical production methods (Zekri et al., 2020).
Properties
Molecular Formula |
C15H19BrClNO2 |
---|---|
Molecular Weight |
360.67 g/mol |
IUPAC Name |
2-(2-bromo-4-chlorophenoxy)-N-cyclohexyl-N-methylacetamide |
InChI |
InChI=1S/C15H19BrClNO2/c1-18(12-5-3-2-4-6-12)15(19)10-20-14-8-7-11(17)9-13(14)16/h7-9,12H,2-6,10H2,1H3 |
InChI Key |
DRPOZNLZQKKDCT-UHFFFAOYSA-N |
SMILES |
CN(C1CCCCC1)C(=O)COC2=C(C=C(C=C2)Cl)Br |
Canonical SMILES |
CN(C1CCCCC1)C(=O)COC2=C(C=C(C=C2)Cl)Br |
Origin of Product |
United States |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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